6-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
Overview
Description
6-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one, also known as flavokawain A, is a naturally occurring chalcone found in the kava plant (Piper methysticum). It has been traditionally used as a sedative and anxiolytic in the Pacific Islands. In recent years, flavokawain A has gained attention for its potential as a therapeutic agent in various diseases.
Scientific Research Applications
1. Inhibitory Activities on Neutrophil Pro-Inflammatory Responses
A derivative of 6-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one, isolated from Aquilaria sinensis, showed significant inhibition of superoxide anion generation in human neutrophils, suggesting potential anti-inflammatory properties Wang et al., 2018.
2. Antioxidant Properties
A study on Portulaca oleracea L. revealed a compound closely related to 6-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one, exhibiting significant scavenging activity in DPPH radical quenching assays, indicating potential antioxidant activity Yang et al., 2018.
3. Antimicrobial and Anti-inflammatory Agents
A series of derivatives including 5,7-dimethoxy-2-(piperazin-1-ylmethyl)-4H-chromen-4-one demonstrated promising anti-inflammatory and antimicrobial activities, highlighting their therapeutic potential Hatnapure et al., 2012.
4. Anticancer Activities
Ruthenium flavanol complexes containing a derivative similar to 6-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one exhibited significant cytotoxic potential against breast cancer cell lines, suggesting its potential in cancer therapy Singh et al., 2017.
5. Bioactive Compounds in Actinobacteria
Actinobacteria, especially those from extreme environments like saltpans, produced compounds including 6,7-dimethoxy-3-(4-methoxyphenyl)chromen-4-one, showing promise as inhibitors of the enzyme aromatase, which could be beneficial in preventing breast cancer in postmenopausal women Messaoudi et al., 2022.
properties
CAS RN |
6938-19-8 |
|---|---|
Product Name |
6-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one |
Molecular Formula |
C18H16O6 |
Molecular Weight |
328.3 g/mol |
IUPAC Name |
6-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one |
InChI |
InChI=1S/C18H16O6/c1-21-11-6-4-10(5-7-11)13-8-12(19)16-14(24-13)9-15(22-2)17(20)18(16)23-3/h4-9,20H,1-3H3 |
InChI Key |
XYHIVQHSXGOAQP-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=CC(=O)C3=C(C(=C(C=C3O2)OC)O)OC |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=O)C3=C(C(=C(C=C3O2)OC)O)OC |
Other CAS RN |
6938-19-8 |
synonyms |
Scutellarein-5,7,4′-trimethyl ether; 6-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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